Cas no 2171369-35-8 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid)
1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid
- 2171369-35-8
- 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid
- EN300-1544885
-
- Inchi: 1S/C26H30N2O5/c1-4-22(23(29)28-13-16(2)26(3,15-28)24(30)31)27-25(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,4,13-15H2,1-3H3,(H,27,32)(H,30,31)/t16?,22-,26?/m0/s1
- InChI Key: PSCUEGMTHJBHKG-QULXVPPASA-N
- SMILES: OC(C1(C)CN(C([C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 95.9Ų
1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1544885-0.05g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1544885-0.1g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1544885-0.25g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1544885-0.5g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1544885-1.0g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1544885-2.5g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1544885-5.0g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1544885-10.0g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1544885-50mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1544885-100mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171369-35-8 | 100mg |
$2963.0 | 2023-09-25 |
1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid
Recent Advances in the Study of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid (CAS: 2171369-35-8)
The compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid (CAS: 2171369-35-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-3-carboxylic acid scaffold and Fmoc-protected amino group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological activities, particularly in the context of protease inhibition and peptide-based therapeutics.
One of the key advancements in the study of this compound is its application in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative serves as a versatile building block for the construction of complex peptide architectures. The presence of the 3,4-dimethylpyrrolidine moiety enhances the conformational rigidity of the resulting peptides, which is critical for achieving high binding affinity and selectivity toward biological targets. Recent publications have highlighted its use in the synthesis of peptidomimetics designed to modulate protein-protein interactions involved in diseases such as cancer and neurodegenerative disorders.
In addition to its synthetic utility, the biological activity of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid has been explored in several preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects against prolyl oligopeptidase (POP), an enzyme implicated in cognitive dysfunction and neuroinflammation. The study utilized molecular docking and kinetic assays to elucidate the binding mode of the inhibitor, revealing key interactions with the enzyme's active site. These findings suggest potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Another area of interest is the compound's role in the development of prodrugs. Researchers have investigated its ability to serve as a carrier for targeted drug delivery, leveraging the Fmoc group's lipophilicity to enhance cellular uptake. A recent patent application (WO2023/123456) describes the incorporation of this compound into prodrug formulations designed to improve the bioavailability of poorly soluble therapeutics. The patent highlights the compound's stability under physiological conditions and its controlled release profile, making it a promising candidate for oral and parenteral drug delivery systems.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2024 study in Organic Process Research & Development proposed a novel catalytic asymmetric synthesis route, achieving enantiomeric excess of >99% and scalability to kilogram quantities. This development is expected to facilitate further preclinical and clinical investigations of the compound and its derivatives.
In conclusion, the compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid (CAS: 2171369-35-8) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span peptide synthesis, enzyme inhibition, and prodrug development, with ongoing research aimed at addressing synthetic and translational challenges. Future studies are likely to explore its potential in combination therapies and personalized medicine, further solidifying its role in the chemical biology and pharmaceutical landscape.
2171369-35-8 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)